Cas no 132698-06-7 (Angiosan)

• Product Name: Angiosan
• CAS No: 132698-06-7
• MF: C₄₆H₇₀O₄
• MW: 687.045614719391
• CID: 168551
• PubChem ID: 6450108
• Update Time: 2025-04-19

Angiosan Chemical and Physical Properties

Names and Identifiers

• Angiosan
• ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate,ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate
• Docasohexaenoic acid, ethyl ester, mixt. with ethyl eicosapentaenoate
• ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate - ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate (1:1)
• ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate;ethyl (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate
• 132698-06-7

• Inchi： 1S/C24H36O2.C22H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2;1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h12-23H,3-11H2,1-2H3;12-21H,3-11H2,1-2H3/b13-12+,15-14+,17-16+,19-18+,21-20+,23-22+;13-12+,15-14+,17-16+,19-18+,21-20+
• InChI Key： MMALYCJZMJIMFA-KXXGSOBVSA-N
• SMILES： O(CC)C(/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O.O(CC)C(/C=C/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 686.5277
• Monoisotopic Mass: 686.527411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 31
• Complexity: 916
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Boiling Point: 481.2°C at 760 mmHg
• Flash Point: 263.6°C
• PSA: 52.6